Cas no 2172263-87-3 (methyl 3-amino-3-(2-methylcyclopropyl)propanoate)

• Product Name: methyl 3-amino-3-(2-methylcyclopropyl)propanoate
• CAS No: 2172263-87-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5909718
• PubChem ID: 165507106
• Update Time: 2025-10-28

methyl 3-amino-3-(2-methylcyclopropyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(2-methylcyclopropyl)propanoate
• 2172263-87-3
• EN300-1285270

• Inchi： 1S/C8H15NO2/c1-5-3-6(5)7(9)4-8(10)11-2/h5-7H,3-4,9H2,1-2H3
• InChI Key： SHNBIPQOAICHIT-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1CC1C)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-3-(2-methylcyclopropyl)propanoate

Methyl 3-Amino-3-(2-Methylcyclopropyl)propanoate (CAS No. 2172263-87-3): An Overview

Methyl 3-amino-3-(2-methylcyclopropyl)propanoate (CAS No. 2172263-87-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including drug discovery and chemical synthesis.

The chemical formula of methyl 3-amino-3-(2-methylcyclopropyl)propanoate is C₉H₁₇NO₃. Its molecular weight is approximately 187.24 g/mol. The compound features a cyclopropyl ring, an amino group, and an ester functional group, which collectively contribute to its unique chemical properties and reactivity.

In recent years, the study of methyl 3-amino-3-(2-methylcyclopropyl)propanoate has been driven by its potential as a building block in the synthesis of more complex molecules. The cyclopropyl ring, known for its high reactivity due to ring strain, can undergo various chemical transformations, making it a valuable intermediate in organic synthesis. Additionally, the presence of the amino and ester groups provides multiple functional handles for further derivatization and modification.

One of the key areas of research involving methyl 3-amino-3-(2-methylcyclopropyl)propanoate is its application in medicinal chemistry. The compound's structural features make it an attractive candidate for the development of novel drugs. For instance, the cyclopropyl ring can mimic certain biological interactions, while the amino and ester groups can be modified to enhance pharmacological properties such as solubility, stability, and bioavailability.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of methyl 3-amino-3-(2-methylcyclopropyl)propanoate as a key intermediate in the synthesis of a series of novel antiviral agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the potential of methyl 3-amino-3-(2-methylcyclopropyl)propanoate in developing new therapeutic agents for viral infections.

Beyond its medicinal applications, methyl 3-amino-3-(2-methylcyclopropyl)propanoate has also been explored in materials science. The compound's unique structure and reactivity make it suitable for use in the synthesis of functional polymers and other advanced materials. For example, researchers at a leading materials science institute have utilized this compound to create novel polymers with enhanced mechanical properties and thermal stability.

The synthesis of methyl 3-amino-3-(2-methylcyclopropyl)propanoate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of a suitable cyclopropyl carboxylic acid with methylamine followed by esterification. Advances in catalytic methods have also led to more efficient and environmentally friendly synthetic strategies.

In terms of safety and handling, it is important to note that while methyl 3-amino-3-(2-methylcyclopropyl)propanoate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be used to minimize exposure risks.

The future outlook for methyl 3-amino-3-(2-methylcyclopropyl)propanoate is promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its chemical properties deepens, it is likely that we will see more innovative applications in fields such as drug discovery, materials science, and chemical synthesis.